Cas no 1187165-69-0 (2-Methyl-4-(pentafluorobenzoyl)pyridine)

• Product Name: 2-Methyl-4-(pentafluorobenzoyl)pyridine
• CAS No: 1187165-69-0
• MF: C₁₃H₆F₅NO
• MW: 287.184860706329
• MDL: MFCD13153340
• CID: 4684472
• Update Time: 2025-06-08

2-Methyl-4-(pentafluorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(pentafluorobenzoyl)pyridine

• MDL： MFCD13153340
• Inchi： 1S/C13H6F5NO/c1-5-4-6(2-3-19-5)13(20)7-8(14)10(16)12(18)11(17)9(7)15/h2-4H,1H3
• InChI Key： HNWSHPFNCQZLQJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(C1C=CN=C(C)C=1)=O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• Topological Polar Surface Area: 30

Additional information on 2-Methyl-4-(pentafluorobenzoyl)pyridine

Introduction to 2-Methyl-4-(pentafluorobenzoyl)pyridine (CAS No: 1187165-69-0)

2-Methyl-4-(pentafluorobenzoyl)pyridine, identified by the chemical abstracts service number 1187165-69-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in the synthesis of active pharmaceutical ingredients (APIs). The presence of a pentafluorobenzoyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-Methyl-4-(pentafluorobenzoyl)pyridine consists of a pyridine ring substituted with a methyl group at the 2-position and a pentafluorobenzoyl moiety at the 4-position. This arrangement not only enhances the compound's reactivity but also influences its interaction with biological targets. The pentafluorobenzoyl group, characterized by its strong electron-withdrawing effect, significantly affects the electronic properties of the pyridine ring, thereby modulating its reactivity and binding affinity.

In recent years, 2-Methyl-4-(pentafluorobenzoyl)pyridine has been extensively studied for its potential applications in drug discovery and development. One of the most notable areas of research involves its use as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular signaling pathways, and their dysregulation is often associated with numerous diseases, including cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and restore normal cellular function.

Recent advancements in medicinal chemistry have demonstrated the efficacy of 2-Methyl-4-(pentafluorobenzoyl)pyridine in the design of potent kinase inhibitors. For instance, researchers have utilized this compound to develop inhibitors targeting tyrosine kinases, which are overexpressed in many cancer cell lines. The pentafluorobenzoyl group enhances the binding affinity of these inhibitors to their target enzymes by improving hydrophobic interactions and reducing solvation effects. This has led to the discovery of several lead compounds with promising preclinical activity.

Another area where 2-Methyl-4-(pentafluorobenzoyl)pyridine has shown significant promise is in the development of antiviral agents. The compound's ability to interact with viral proteases and polymerases has been explored in several studies. By inhibiting these critical viral enzymes, 2-Methyl-4-(pentafluorobenzoyl)pyridine derivatives have demonstrated potential in reducing viral replication and treating infectious diseases. Additionally, its structural features have been leveraged to develop novel antiviral drugs with improved pharmacokinetic properties.

The synthesis of 2-Methyl-4-(pentafluorobenzoyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is synthesized through the acylation of 2-methylpyridine with pentafluorobenzoic anhydride in the presence of a suitable catalyst. This reaction proceeds efficiently under mild conditions, yielding high purity products suitable for further pharmaceutical applications. The use of advanced synthetic techniques has further optimized this process, ensuring scalability and cost-effectiveness for industrial production.

From a chemical biology perspective, 2-Methyl-4-(pentafluorobenzoyl)pyridine serves as a valuable tool for studying enzyme mechanisms and drug-target interactions. Its well-defined structure allows researchers to probe specific interactions within biological systems, providing insights into how small molecules modulate cellular processes. This information is crucial for designing more effective drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has recognized the potential of 2-Methyl-4-(pentafluorobenzoyl)pyridine as a versatile building block for drug discovery. Several companies have incorporated this compound into their libraries for high-throughput screening (HTS) campaigns. These efforts have led to the identification of novel lead compounds with therapeutic potential across various disease areas. The compound's unique structural features make it particularly useful for generating diverse chemical scaffolds that can be further optimized through structure-based drug design (SBDD) approaches.

In conclusion, 2-Methyl-4-(pentafluorobenzoyl)pyridine (CAS No: 1187165-69-0) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its role as an intermediate in synthesizing kinase inhibitors and antiviral agents underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and challenges, compounds like 2-Methyl-4-(pentafluorobenzoyl)pyridine will remain indispensable tools for discovering safer and more effective treatments for human diseases.